Cas no 494827-95-1 (5-(4-fluorobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylic acid)

• Product Name: 5-(4-fluorobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylic acid
• CAS No: 494827-95-1
• MF: C₁₆H₁₂FNO₅S
• MW: 349.33358669281
• CID: 6016220
• PubChem ID: 710091
• Update Time: 2025-07-18

5-(4-fluorobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylic acid
• 5-((4-fluorophenyl)sulfonamido)-2-methylbenzofuran-3-carboxylic acid
• 3-Benzofurancarboxylic acid, 5-[[(4-fluorophenyl)sulfonyl]amino]-2-methyl-
• CCG-23227
• SMR000612137
• HMS2913N23
• 5-[(4-fluorophenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylic acid
• Z56873336
• CHEMBL1347576
• AKOS001673385
• NCGC00100546-01
• HMS1802A01
• 5-{[(4-fluorophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylic acid
• 494827-95-1
• AQ-390/42425732
• F1269-0411
• Oprea1_625890
• MLS001221391
• Oprea1_472187
• 5-(4-Fluoro-benzenesulfonylamino)-2-methyl-benzofuran-3-carboxylic acid
• 5-(4-fluorophenylsulfonamido)-2-methylbenzofuran-3-carboxylic acid

• Inchi： 1S/C16H12FNO5S/c1-9-15(16(19)20)13-8-11(4-7-14(13)23-9)18-24(21,22)12-5-2-10(17)3-6-12/h2-8,18H,1H3,(H,19,20)
• InChI Key： XFSNTYITJPDVTQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(NS(C3=CC=C(F)C=C3)(=O)=O)C=C2C(C(O)=O)=C1C

Computed Properties

• Exact Mass: 349.04202182g/mol
• Monoisotopic Mass: 349.04202182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.528±0.06 g/cm3(Predicted)
• Boiling Point: 554.6±60.0 °C(Predicted)
• pka: 3.00±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 5-(4-fluorobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylic acid

Recent Advances in the Study of 5-(4-fluorobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylic acid (CAS: 494827-95-1)

The compound 5-(4-fluorobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylic acid (CAS: 494827-95-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzofuran derivative, characterized by its unique sulfonamido and carboxylic acid functional groups, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the fluorobenzenesulfonamido moiety could significantly improve the compound's binding affinity to cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. This finding suggests potential applications in the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, 5-(4-fluorobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylic acid has shown promise as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those overexpressing the epidermal growth factor receptor (EGFR). The study highlighted the compound's ability to induce apoptosis via the mitochondrial pathway, providing a mechanistic basis for its anticancer effects.

Further investigations into the pharmacokinetics and toxicity profile of this compound are underway. Preliminary data from in vivo studies indicate that it has a favorable safety profile, with minimal off-target effects. However, researchers emphasize the need for more comprehensive toxicological assessments to ensure its suitability for clinical development.

The structural versatility of 5-(4-fluorobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylic acid also makes it a valuable scaffold for the design of new drug candidates. Computational modeling studies have identified several derivatives with enhanced potency and selectivity, paving the way for future drug discovery efforts. These advancements underscore the compound's potential as a cornerstone in the development of next-generation therapeutics.

In conclusion, the ongoing research on 5-(4-fluorobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylic acid (CAS: 494827-95-1) highlights its multifaceted pharmacological potential. From anti-inflammatory to anticancer applications, this compound represents a promising avenue for therapeutic innovation. Continued exploration of its mechanisms and optimization of its chemical structure will be critical in translating these findings into clinically viable treatments.